8-((3-methoxypropyl)amino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6(3H,7H)-dione
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Description
8-((3-methoxypropyl)amino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H23N5O4 and its molecular weight is 373.413. The purity is usually 95%.
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Scientific Research Applications
Analgesic Activity of Purine Derivatives
Research by Zygmunt et al. (2015) has explored the analgesic properties of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, revealing significant analgesic activity in in vivo models. This study underscores the potential of purine derivatives in developing new analgesic and anti-inflammatory agents (Zygmunt et al., 2015).
Adenosine Receptor Antagonism
Priego et al. (2002) have synthesized 1H,3H-Pyrido[2,1-f]purine-2,4-diones, akin to fused xanthine structures, exhibiting high affinity for human adenosine A(1), A(2A), and A(3) receptors, particularly as A(3) receptor antagonists. This highlights their potential application in studying adenosine receptor-mediated physiological processes (Priego et al., 2002).
Urease Inhibition for Medical Applications
Rauf et al. (2010) have reported the synthesis and urease inhibition activity of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione derivatives, indicating their potential use in addressing conditions related to urease activity, such as infections caused by urease-producing bacteria (Rauf et al., 2010).
Synthesis of Dideoxysugars
Collins et al. (1984) have developed methods for synthesizing 3-amino-3,4-dideoxysugars, critical components in the development of antiviral and anticancer drugs. This research underscores the importance of purine derivatives in synthesizing bioactive compounds (Collins et al., 1984).
Antioxidant Activity of Ethosuximide Derivatives
Hakobyan et al. (2020) have explored the antioxidant activity of N-aminomethyl derivatives of ethosuximide, a known anticonvulsant. This suggests the potential of modifying purine structures to enhance or diversify their biological activities (Hakobyan et al., 2020).
Properties
IUPAC Name |
8-(3-methoxypropylamino)-3-methyl-7-(2-phenoxyethyl)purine-2,6-dione |
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InChI |
InChI=1S/C18H23N5O4/c1-22-15-14(16(24)21-18(22)25)23(17(20-15)19-9-6-11-26-2)10-12-27-13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3,(H,19,20)(H,21,24,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUFUKYWJGUMKGM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCCOC)CCOC3=CC=CC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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